Cas no 141071-79-6 (3-(1-Benzyl-1H-indol-3-yl)propionic Acid)

• Product Name: 3-(1-Benzyl-1H-indol-3-yl)propionic Acid
• CAS No: 141071-79-6
• MF: C₁₈H₁₇NO₂
• MW: 279.333084821701
• CID: 1028511
• PubChem ID: 3556715
• Update Time: 2025-06-08

3-(1-Benzyl-1H-indol-3-yl)propionic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-Benzyl-1H-indol-3-yl)propanoic acid
• 3-(1-benzylindol-3-yl)propanoic acid
• AS-80348
• CS-0337366
• QTUJYJWSZIVMMF-UHFFFAOYSA-N
• SCHEMBL2006750
• E85505
• 141071-79-6
• 3-(1-Benzyl-1H-indol-3-yl)propionic acid
• 1H-Indole-3-propanoic acid, 1-(phenylmethyl)-
• 3-(1-Benzyl-1H-indol-3-yl)-propionic acid
• DTXSID10393612
• AKOS000263142
• 3-(1-Benzylindol-3-yl)propionic Acid
• 3-(1-Benzyl-1H-indol-3-yl)propionic Acid

• Inchi： 1S/C18H17NO2/c20-18(21)11-10-15-13-19(12-14-6-2-1-3-7-14)17-9-5-4-8-16(15)17/h1-9,13H,10-12H2,(H,20,21)
• InChI Key： QTUJYJWSZIVMMF-UHFFFAOYSA-N
• SMILES： OC(CCC1=CN(CC2C=CC=CC=2)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 279.12601
• Monoisotopic Mass: 279.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 507.1±38.0 °C at 760 mmHg
• Flash Point: 274.0±30.1 °C
• PSA: 42.23

3-(1-Benzyl-1H-indol-3-yl)propionic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 3-(1-Benzyl-1H-indol-3-yl)propionic Acid

Introduction to 3-(1-Benzyl-1H-indol-3-yl)propionic Acid (CAS No. 141071-79-6)

3-(1-Benzyl-1H-indol-3-yl)propionic acid, identified by the Chemical Abstracts Service Number (CAS No.) 141071-79-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a benzylic propionic acid moiety linked to a benzyl-substituted indole ring, has garnered attention due to its structural complexity and potential biological activities. The unique combination of aromatic and aliphatic components in its structure positions it as a valuable scaffold for drug discovery and medicinal chemistry research.

The indole moiety, a core structural feature of many bioactive natural products and pharmacologically relevant compounds, contributes to the molecule's interactability with biological targets. Specifically, the 1-benzyl-1H-indol-3-yl substituent introduces a hydrogen bond acceptor capability, which is critical for binding to proteins and enzymes. This feature has been exploited in the design of molecules targeting various therapeutic areas, including central nervous system disorders, inflammation, and metabolic diseases.

In recent years, there has been growing interest in indole derivatives due to their diverse pharmacological profiles. Studies have demonstrated that modifications at the 3-position of the indole ring can significantly alter biological activity. The propionic acid side chain in 3-(1-Benzyl-1H-indol-3-yl)propionic acid adds another layer of functionality, enabling further derivatization and exploration of its pharmacological potential. This compound serves as a versatile building block for synthesizing more complex molecules with tailored biological activities.

One of the most compelling aspects of 3-(1-Benzyl-1H-indol-3-yl)propionic acid is its potential as an intermediate in the synthesis of novel therapeutic agents. Researchers have leveraged this compound to develop molecules with improved solubility, bioavailability, and target specificity. For instance, derivatives of this scaffold have been investigated for their role in modulating neurotransmitter receptors, which could have implications for treating conditions such as depression, anxiety, and neurodegenerative diseases.

The benzyl group in the 1-benzyl-1H-indol-3-yl moiety is particularly noteworthy, as it can enhance metabolic stability while maintaining binding affinity to biological targets. This balance is crucial for developing drugs that exhibit prolonged half-lives and reduced susceptibility to enzymatic degradation. Additionally, the propionic acid component can be functionalized to introduce additional pharmacophores or improve pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of 3-(1-Benzyl-1H-indol-3-yl)propionic acid as a lead compound. These techniques allow researchers to predict binding interactions and optimize molecular structures with high precision. By integrating experimental data with computational insights, scientists can accelerate the discovery process and identify promising candidates for further development.

The synthesis of 3-(1-Benzyl-1H-indol-3-yl)propionic acid itself presents an interesting challenge due to its complex architecture. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent innovations in synthetic methodologies have made it possible to access this compound more efficiently. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the indole-benzyl linkage with high selectivity.

Another area of interest is the exploration of 3-(1-Benzyl-1H-indol-3-yl)propionic acid in combination therapies. By pairing this compound with other bioactive molecules, researchers aim to achieve synergistic effects that could enhance therapeutic outcomes. Such combinations are particularly relevant in oncology, where polypharmacological approaches are being increasingly adopted to overcome drug resistance and improve patient responses.

The role of 3-(1-Benzyl-1H-indol-3-yl)propionic acid in modulating inflammatory pathways has also been investigated extensively. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By targeting key inflammatory mediators or signaling pathways, derivatives of this scaffold may offer novel therapeutic strategies for managing these conditions.

In conclusion,3-(1-Benzyl-1H-indol-3-ylopic acid (CAS No. 14107179) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for designing molecules with tailored biological activities. As research continues to uncover new therapeutic possibilities, this compound will undoubtedly play an important role in advancing our understanding of disease mechanisms and developing effective treatments.